Cas no 2171993-28-3 (tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate)
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
- 2171993-28-3
- EN300-1450305
-
- Inchi: 1S/C15H17FO3/c1-14(2,3)19-13(18)15(8-12(17)9-15)10-5-4-6-11(16)7-10/h4-7H,8-9H2,1-3H3
- InChI Key: XOBDUDIVZJWGOT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1(C(=O)OC(C)(C)C)CC(C1)=O
Computed Properties
- Exact Mass: 264.11617256g/mol
- Monoisotopic Mass: 264.11617256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450305-1.0g |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1450305-50mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-100mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-250mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-500mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-1000mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-2500mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-5000mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1450305-10000mg |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate |
2171993-28-3 | 10000mg |
$4545.0 | 2023-09-29 |
tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
Research Brief on tert-Butyl 1-(3-Fluorophenyl)-3-Oxocyclobutane-1-Carboxylate (CAS: 2171993-28-3): Recent Advances and Applications
In recent years, tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate (CAS: 2171993-28-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane core and fluorophenyl moiety, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives with improved pharmacokinetic properties. The study highlighted the compound's versatility in medicinal chemistry, as its structural features allowed for fine-tuning of inhibitor selectivity and potency.
Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the design of novel COX-2 inhibitors. The 3-oxocyclobutane scaffold, combined with the fluorophenyl group, was found to enhance binding affinity to the COX-2 active site while minimizing off-target effects. This research underscores the compound's potential in addressing the limitations of current anti-inflammatory drugs.
From a synthetic chemistry perspective, recent work has focused on optimizing the production of tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach to its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale pharmaceutical production.
The compound's mechanism of action in biological systems continues to be an area of active investigation. Preliminary studies suggest that its 3-oxocyclobutane moiety may interact with specific protein targets through unique binding modes, offering opportunities for the development of first-in-class therapeutics. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases.
Looking forward, the pharmaceutical industry is showing increasing interest in tert-butyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate as a versatile scaffold for drug discovery. Several patent applications filed in 2024 indicate its growing importance in the development of next-generation therapeutics. However, further research is needed to fully explore its pharmacological potential and optimize its drug-like properties.
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